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Compound of Interest

Compound Name: Z-D-Ala-Phe-OH

CAS No.: 19542-44-0

Cat. No.: B096264 Get Quote

Executive Summary & Immediate Action
Z-D-Ala-Phe-OH (N-Carbobenzoxy-D-alanyl-L-phenylalanine) is a hydrophobic, protected

dipeptide intermediate commonly used in drug discovery.[1] While not classified as acutely

toxic (e.g., P-listed) under EPA RCRA standards, it must be managed as Non-Regulated

Organic Chemical Waste.

Core Directive:

NEVER dispose of this substance down the drain. Its hydrophobicity causes immediate

precipitation in aqueous lines, leading to costly infrastructure blockages.

PRIMARY DISPOSAL: High-temperature incineration via an approved chemical waste

contractor.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties of the analyte is the first step in safe disposal.

The "Z" (Carbobenzyloxy) group adds significant lipophilicity to the peptide, altering its waste

compatibility.

Table 1: Physicochemical Data for Disposal Logic
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Property Specification Operational Implication

Chemical Name Z-D-Ala-Phe-OH N-terminal protected dipeptide

CAS Number 19542-44-0 Use for waste manifesting

Molecular Weight 370.41 g/mol
High C/N ratio favors

incineration

Physical State White Powder
Dust hazard; requires

particulate mask

Solubility
High: DMF, DMSO, MeOHLow:

Water

Do not dilute with water for

disposal

Acidity Weakly Acidic (C-term -OH)
Compatible with standard

organic waste streams

Hazard Assessment (GHS):

Signal Word: WARNING

Hazard Statements: H315 (Skin Irritant), H319 (Eye Irritant), H335 (Respiratory Irritant).

Bioactivity: As a peptide derivative, it possesses potential biological activity.[2] Treat as a

sensitizer.

Pre-Disposal Protocol: The "Why" and "How"
Scientific Integrity Note: Many researchers err by treating peptide intermediates as "biological

waste" (autoclave) or "benign salts" (drain). Both are incorrect.

1. The Hydrophobicity Trap (Causality): The Carbobenzyloxy (Z) group and Phenylalanine side

chain make this molecule highly hydrophobic. If dissolved in a water-miscible solvent (like

Acetone) and poured into a sink with running water, the sudden change in polarity will cause

the peptide to crash out of solution, forming a gummy, insoluble plug in the P-trap.

Rule: Keep waste streams organic.
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2. Chemical Compatibility (Self-Validating System): Before binning, verify the matrix. Z-D-Ala-
Phe-OH contains a free carboxylic acid.

Avoid: Mixing large quantities of solid peptide with strong concentrated bases (NaOH) in

waste drums, as this generates heat (exothermic neutralization).

Preferred: Neutral organic solid waste or non-halogenated liquid waste.

Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Pure Powder or Contaminated Debris)
Applicability: Expired reagents, weighing paper, contaminated gloves, spill cleanup.

Segregation: Isolate Z-D-Ala-Phe-OH from oxidizers (e.g., nitrates, perchlorates).

Containerization: Place solid waste in a wide-mouth HDPE (High-Density Polyethylene) jar

or a dedicated "Solid Organic Waste" drum.

Labeling:

Primary Constituent: Z-D-Ala-Phe-OH (50-100%)[1]

Hazard Class: Irritant

RCRA Code: "Non-Regulated Chemical Waste" (unless mixed with listed solvents).

Final Disposition: Incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquor)
Applicability: HPLC effluent, synthesis washes (DMF/MeOH).

Solvent Assessment: Determine the carrier solvent.

If Halogenated (DCM, Chloroform): Segregate into "Halogenated Waste."

If Non-Halogenated (MeOH, DMF, DMSO): Segregate into "Non-Halogenated Waste."
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Dissolution Check: Ensure the peptide is fully dissolved. If sludge is present, filter the solids

and dispose of them as Scenario A.

pH Check: Ensure waste stream is pH 4–10. Extreme pH can degrade the Z-group,

releasing benzyl bromide (lachrymator) or benzyl alcohol under specific stress conditions.

Visual Decision Logic (DOT Diagram)
The following diagram illustrates the decision tree for disposing of Z-D-Ala-Phe-OH, ensuring

compliance and preventing infrastructure damage.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b096264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Z-D-Ala-Phe-OH Waste

Determine Physical State

Solid / Powder / Debris

Liquid Solution

Container: HDPE Wide-Mouth Jar
Label: Solid Organic Waste

Final Disposal:
High-Temp Incineration

Check Carrier Solvent

Halogenated (DCM, CHCl3)

Non-Halogenated (DMF, MeOH)

Aqueous Buffer

Bin: Halogenated

Bin: Non-Halo

CRITICAL: Risk of Clogging
Do NOT Drain

Filter Solids

Filtrate to Aqueous Waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b096264?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision matrix for Z-D-Ala-Phe-OH disposal.[1] Note the critical intervention point for

aqueous mixtures to prevent plumbing damage.

Emergency Contingencies
Spill Response (Dry Powder):

PPE: Wear nitrile gloves, lab coat, and N95/P100 particulate respirator.

Containment: Do not sweep dry (creates dust). Cover with wet paper towels or use a HEPA

vacuum.

Cleanup: Wipe area with 70% Ethanol or Isopropanol. The peptide is soluble in alcohol,

ensuring efficient removal.

Disposal: Place all cleanup materials into the Solid Organic Waste bin.

Accidental Drain Exposure: If the substance enters a sink drain:

Do NOT flush with cold water (promotes precipitation).

Flush with warm soapy water or Ethanol/Methanol (if permitted by local regulations) to

attempt solubilization.

Notify facilities immediately if flow rate decreases.

Regulatory Framework & Compliance
This protocol aligns with the following regulatory standards:

EPA RCRA (USA): 40 CFR 261.[3] While not a listed hazardous waste (P or U list), it falls

under the "General Duty Clause" to manage chemical waste responsibly.

REACH (EU): Ensure downstream incineration to prevent environmental accumulation of

bioactive peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.republicservices.com/environmental-solutions
https://www.epa.gov/rcra
https://www.benchchem.com/product/b096264?utm_src=pdf-custom-synthesis
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.chemimpex.com/products/02225
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.republicservices.com/environmental-solutions
https://www.benchchem.com/product/b096264#z-d-ala-phe-oh-proper-disposal-procedures
https://www.benchchem.com/product/b096264#z-d-ala-phe-oh-proper-disposal-procedures
https://www.benchchem.com/product/b096264#z-d-ala-phe-oh-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096264?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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